Cas no 314020-53-6 ((2,6-diethyl-4-methylphenyl)propanedinitrile)

• Product Name: (2,6-diethyl-4-methylphenyl)propanedinitrile
• CAS No: 314020-53-6
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 1447038
• PubChem ID: 10176716
• Update Time: 2025-04-20

(2,6-diethyl-4-methylphenyl)propanedinitrile Chemical and Physical Properties

Names and Identifiers

• (2,6-diethyl-4-methylphenyl)propanedinitrile
• (2,6-Diethyl-4-methylphenyl)malononitrile
• propanedinitrile, 2-(2,6-diethyl-4-methylphenyl)-
• 314020-53-6
• 2-(2,6-diethyl-4-methylphenyl)propanedinitrile
• 2-(2,6-diethyl-4-methylphenyl)malononitrile
• SCHEMBL3085420
• DTXSID301026444
• DS-022374

• Inchi： 1S/C14H16N2/c1-4-11-6-10(3)7-12(5-2)14(11)13(8-15)9-16/h6-7,13H,4-5H2,1-3H3
• InChI Key： CITFOMZNPLOATQ-UHFFFAOYSA-N
• SMILES： N#CC(C#N)C1C(=CC(C)=CC=1CC)CC

Computed Properties

• Exact Mass: 212.13148
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 323.591°C at 760 mmHg
• Flash Point: 139.605°C
• Refractive Index: 1.529
• PSA: 47.58